BE“GHE Foundational & Exploratory

Check Availability & Pricing

3',4'-Dihydroxyflavone: A Technical Overview of
a Promising Bioactive Flavonoid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3'4'-Dihydroxyflavone

Cat. No.: B191068

For Researchers, Scientists, and Drug Development Professionals

Abstract

3',4'-Dihydroxyflavone is a naturally occurring flavonoid distinguished by its significant
antioxidative, anti-inflammatory, and neuroprotective properties. This technical guide provides a
comprehensive overview of its fundamental chemical properties, alongside a detailed
exploration of its biological activities and mechanisms of action. This document aims to serve
as a foundational resource for researchers and professionals in drug discovery and
development, offering detailed experimental insights and summarizing key quantitative data to
facilitate further investigation into its therapeutic potential.

Core Chemical Properties

3',4'-Dihydroxyflavone, a member of the flavone subclass of flavonoids, possesses a
characteristic C6-C3-C6 backbone. Its chemical identity is defined by the following properties:
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Property Value Citations
CAS Number 4143-64-0 [1112][3]
Molecular Formula C15H1004 [1][2][3]14]
Molecular Weight 254.24 g/mol [1112]131[4]
2-(3,4-
IUPAC Name dihydroxyphenyl)chromen-4- [4]
one
Synonyms 3',4'-DHF (5]

Biological Activity and Therapeutic Potential

3',4'-Dihydroxyflavone exhibits a range of biological activities that underscore its potential as
a therapeutic agent. It is particularly noted for its neuroprotective effects, where it has been
shown to shield neuronal cells from oxidative damage, a key factor in the progression of
neurodegenerative diseases such as Alzheimer's and Parkinson's disease.[1] Its antioxidative
and anti-inflammatory properties are central to its mechanism of action, contributing to the
modulation of cellular oxidative stress and inflammatory pathways.[1]

Antiviral Properties

Recent studies have highlighted the antiviral capabilities of 3',4'-Dihydroxyflavone, particularly
against the Influenza A virus. Oral administration in animal models has demonstrated a
significant reduction in viral titers and lung pathology, along with decreased body weight loss
and mortality.[5]

Experimental Protocols

To facilitate further research, this section outlines a generalized experimental workflow for
investigating the antiviral efficacy of 3',4'-Dihydroxyflavone in a cell-based assay.

In Vitro Antiviral Activity Assay

This protocol provides a framework for determining the concentration at which 3',4'-
Dihydroxyflavone inhibits viral replication by 50% (IC50).
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Materials:

Madin-Darby Canine Kidney (MDCK) cells
* Influenza A virus stock

o 3'4'-Dihydroxyflavone

e Cell culture medium (e.g., DMEM)

o Fetal Bovine Serum (FBS)

e Trypsin-EDTA

o MTT or similar cell viability reagent

o 96-well plates

Procedure:

o Cell Seeding: Plate MDCK cells in 96-well plates at a density that allows for confluent
monolayer formation within 24 hours.

o Compound Preparation: Prepare a stock solution of 3',4'-Dihydroxyflavone in a suitable
solvent (e.g., DMSO) and create serial dilutions in a cell culture medium.

« Infection and Treatment:
o Wash the confluent cell monolayer with phosphate-buffered saline (PBS).
o Infect the cells with Influenza A virus at a predetermined multiplicity of infection (MOI).

o After a 1-hour adsorption period, remove the viral inoculum and add the serially diluted
3',4'-Dihydroxyflavone.

 Incubation: Incubate the plates at 37°C in a 5% CO2 incubator for 48-72 hours.

o Cytotoxicity Assay: Assess cell viability using an MTT assay to determine the 50% cytotoxic
concentration (CC50) of the compound.
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« Viral Titer Determination: Determine the viral titer in the supernatant using methods such as
a plaque assay or TCID50 assay.

o Data Analysis: Calculate the IC50 value by plotting the percentage of viral inhibition against
the log of the compound concentration.

Visualizing Experimental Workflow

The following diagram illustrates the key steps in the in vitro antiviral activity assay described

above.
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Caption: Workflow for in vitro antiviral efficacy testing.

Future Directions

The multifaceted biological activities of 3',4'-Dihydroxyflavone present numerous avenues for
future research. Further investigation into its specific molecular targets and signaling pathways
is crucial for a comprehensive understanding of its therapeutic mechanisms. Elucidating the
structure-activity relationships of 3',4'-Dihydroxyflavone and its derivatives could lead to the
development of more potent and selective therapeutic agents. Continued preclinical and clinical
studies are warranted to fully evaluate its potential in treating a variety of diseases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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